![molecular formula C7H8F3NO3 B1653698 Methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate CAS No. 1909294-32-1](/img/structure/B1653698.png)
Methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate
Overview
Description
Methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C7H8F3NO3 and its molecular weight is 211.14. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Functionalized Tetrahydropyridines
One study describes the use of a related compound in the synthesis of highly functionalized tetrahydropyridines via phosphine-catalyzed [4 + 2] annulation. These compounds show promise due to their complete regioselectivity and excellent yields, highlighting the utility of related pyrrolidine derivatives in organic synthesis (Zhu et al., 2003).
Development of Trifluoromethyl-substituted Aminopyrroles
Another research effort focused on employing a trifluoromethyl-containing building block for the creation of trifluoromethyl-substituted aminopyrroles. This study utilized a strategy based on 2H-azirine ring expansion, showcasing the versatility of trifluoromethylated pyrrolidine derivatives in synthesizing aminopyrrole compounds (Khlebnikov et al., 2018).
Antibacterial Activity of Fluoronaphthyridines
Research on fluoronaphthyridines, which are chemically related, has shown significant antibacterial activities. One study in particular identified a compound with improved therapeutic potential, indicating the relevance of fluorinated pyrrolidine derivatives in the development of new antibacterial agents (Bouzard et al., 1992).
Influenza Neuraminidase Inhibitors
A specific study described the discovery of a potent inhibitor of influenza neuraminidase, incorporating a trifluoromethyl group. This research highlights the importance of trifluoromethylated pyrrolidine derivatives in medicinal chemistry, particularly in the design of antiviral agents (Wang et al., 2001).
Antimicrobial and Antiviral Applications
Further research into pyrrolidine derivatives demonstrated antimicrobial and antiviral potentials. One study found a novel inhibitor of human rhinovirus 3C protease, showcasing the therapeutic potential of pyrrolidine-based compounds in treating viral infections (Patick et al., 2005).
Properties
IUPAC Name |
methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F3NO3/c1-14-6(13)5-3(7(8,9)10)2-4(12)11-5/h3,5H,2H2,1H3,(H,11,12)/t3-,5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGLVXXYZFXCUQL-NQXXGFSBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C(CC(=O)N1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H]1[C@@H](CC(=O)N1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201193600 | |
Record name | D-Proline, 5-oxo-3-(trifluoromethyl)-, methyl ester, (3R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201193600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1909294-32-1 | |
Record name | D-Proline, 5-oxo-3-(trifluoromethyl)-, methyl ester, (3R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1909294-32-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | D-Proline, 5-oxo-3-(trifluoromethyl)-, methyl ester, (3R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201193600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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